Cas no 5717-42-0 (2,3-Octadienoic acid, 2-methyl-, ethyl ester)

2,3-Octadienoic acid, 2-methyl-, ethyl ester structure
5717-42-0 structure
Product name:2,3-Octadienoic acid, 2-methyl-, ethyl ester
CAS No:5717-42-0
MF:C11H18O2
MW:182.259423732758
CID:335623
PubChem ID:11708176

2,3-Octadienoic acid, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,3-Octadienoic acid, 2-methyl-, ethyl ester
    • ethyl 2-methylocta-2,3-dienoate
    • 5717-42-0
    • DTXSID60470922
    • Inchi: InChI=1S/C11H18O2/c1-4-6-7-8-9-10(3)11(12)13-5-2/h8H,4-7H2,1-3H3
    • InChI Key: QMUAJVODGUXUQC-UHFFFAOYSA-N
    • SMILES: CC(=C=CCCCC)C(OCC)=O

Computed Properties

  • Exact Mass: 182.130679813g/mol
  • Monoisotopic Mass: 182.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų

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